Cas no 2172327-68-1 (3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid)

• Product Name: 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid
• CAS No: 2172327-68-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6580782
• PubChem ID: 165809306
• Update Time: 2025-06-12

3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid
• 2172327-68-1
• EN300-1516172
• 3-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)butanoic acid

• Inchi： 1S/C27H32N2O5/c1-17(14-25(30)31)29-26(32)19-9-3-2-8-18(19)15-28-27(33)34-16-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,17-19,24H,2-3,8-9,14-16H2,1H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： QOLCKHUCGZFNNY-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C)CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid

Introduction to 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic Acid (CAS No. 2172327-68-1)

3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid, identified by its CAS number 2172327-68-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl moiety and a cyclohexyl side chain, both of which contribute to its unique chemical properties and potential biological activities.

The presence of the fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly employed in peptide synthesis as an amino acid protecting group. The Fmoc group not only enhances the stability of the peptide backbone during synthetic procedures but also facilitates selective deprotection under mild acidic conditions. This feature makes 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid a valuable intermediate in the construction of complex peptidomimetics and protein therapeutics.

Beyond its role in peptide chemistry, the compound's structure incorporates a cyclohexyl substituent, which is known for its ability to modulate the conformational flexibility and solubility of molecules. The cyclohexyl ring can adopt multiple chair conformations, providing a range of steric and electronic environments that may influence the compound's interactions with biological targets. This structural versatility has implications for drug design, as it allows for fine-tuning of pharmacokinetic and pharmacodynamic properties.

The carboxylic acid functionality at the terminal position of the molecule further expands its synthetic utility. Carboxylic acids are versatile intermediates that can participate in various transformations, including esterification, amidation, and coupling reactions with other functional groups. These reactions are fundamental in medicinal chemistry, enabling the rapid assembly of complex molecular architectures.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, particularly those derived from natural product-inspired structures or designed to mimic biologically active peptides. The combination of a rigid fluorene core with flexible cyclohexyl side chains offers an attractive framework for exploring such possibilities. This structural motif has been explored in various contexts, including the design of protease inhibitors and kinase inhibitors, which are critical targets in oncology and inflammatory diseases.

The formamido linkage in the name 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid introduces an additional layer of complexity to the molecule. Formamides are known for their ability to engage in hydrogen bonding interactions, both as donors and acceptors, which can be crucial for binding to biological targets. The presence of this moiety may enhance the compound's affinity for specific receptors or enzymes by optimizing its interaction with key residues in the binding pocket.

The butanoic acid tail provides another opportunity for functionalization and interaction with biological systems. Butanoic acid derivatives have been studied for their potential antimicrobial and anti-inflammatory properties. By incorporating this moiety into a larger molecular framework, researchers can explore novel therapeutic applications while leveraging existing knowledge about the biological effects of butanoic acid derivatives.

Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of how such compounds interact with biological targets. These tools allow researchers to simulate binding affinities, optimize molecular structures, and predict pharmacokinetic profiles before conducting expensive experimental trials. The structural features of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid make it an excellent candidate for such studies, particularly if its interactions with enzymes or receptors are being investigated.

In addition to its synthetic utility, this compound may find applications in materials science and advanced material design. The unique combination of rigid and flexible components can lead to materials with tailored mechanical properties or specific recognition capabilities. For instance, polymers or nanoparticles functionalized with this compound could be designed to target specific tissues or cells, offering new possibilities in drug delivery systems.

The field of medicinal chemistry is constantly evolving, driven by new discoveries in biology and advances in synthetic methodologies. Compounds like 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid exemplify the sophistication required to develop effective therapeutics. Their complex structures not only challenge synthetic chemists but also provide opportunities for discovering novel mechanisms of action that could lead to breakthroughs in treating various diseases.

In conclusion, 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid (CAS No. 2172327-68-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features—combining a fluorenylmethoxycarbonyl group, a cyclohexyl side chain, a formamido linkage, and a butanoic acid tail—make it a valuable tool for exploring new drug candidates. As research continues to uncover the therapeutic possibilities inherent in such complex molecules, compounds like this will undoubtedly play a crucial role in advancing our understanding of disease mechanisms and developing more effective treatments.